3-Trifluoromethylbenzylmethylsulfone
Overview
Description
3-Trifluoromethylbenzylmethylsulfone is a chemical compound with the molecular formula C9H9F3O2S and a molecular weight of 238.23 . It is commonly used in proteomics research .
Molecular Structure Analysis
The InChI code for 3-Trifluoromethylbenzylmethylsulfone is 1S/C9H9F3O2S/c1-15(13,14)6-7-3-2-4-8(5-7)9(10,11)12/h2-5H,6H2,1H3 . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
3-Trifluoromethylbenzylmethylsulfone has a molecular weight of 238.23 . It is recommended to be stored at a temperature of 28°C .Scientific Research Applications
Medicine
3-Trifluoromethylbenzylmethylsulfone: has potential applications in the medical field due to the trifluoromethyl group’s significance in pharmacology . The presence of this group in drug molecules can enhance their metabolic stability, bioavailability, and binding affinity to biological targets. This compound could be explored for its use in synthesizing new pharmaceuticals that require the trifluoromethyl group for improved drug efficacy.
Electronics
In the electronics industry, 3-Trifluoromethylbenzylmethylsulfone could be utilized in the development of novel fluorinated sulfone electrolytes for high-voltage lithium-ion batteries . Its structural properties might contribute to better anodic stability and reduced lithium solvating power, which are crucial for the long-term cycling stability of batteries.
Agrochemicals
The compound’s derivatives might find applications in the synthesis of agrochemicals, where the incorporation of fluorine atoms can lead to compounds with enhanced activity and selectivity . This could result in more effective pesticides or herbicides with potentially lower environmental impact.
Catalysis
In catalysis, 3-Trifluoromethylbenzylmethylsulfone could be involved in the synthesis of catalysts or as a ligand to modify catalyst properties . Its unique structure might influence the catalytic activity and selectivity in various chemical reactions, including those important for environmental applications.
Material Science
This compound may contribute to the development of advanced materials, such as metal-organic frameworks (MOFs), which have applications ranging from gas storage to chemical sensing . Its structural components could be key in designing MOFs with specific functionalities.
Environmental Science
In environmental science, derivatives of 3-Trifluoromethylbenzylmethylsulfone could be used to create materials that help in pollutant detection and treatment . For instance, they could be part of nanozymes that degrade organic pollutants or serve as sensors for environmental monitoring.
Fluorescence Imaging
The compound might be useful in medical applications involving fluorescence lifetime imaging (FLIM), where its derivatives could serve as contrast agents or probes . This application would leverage the compound’s ability to affect the fluorescence properties of materials.
Biofuel Production
Lastly, 3-Trifluoromethylbenzylmethylsulfone could play a role in biofuel production by being part of catalysts that facilitate the conversion of biomass into biofuels . Its structural features might enhance the efficiency of the catalytic processes involved.
properties
IUPAC Name |
1-(methylsulfonylmethyl)-3-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3O2S/c1-15(13,14)6-7-3-2-4-8(5-7)9(10,11)12/h2-5H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSGHVVYVFJQASI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC1=CC(=CC=C1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80375763 |
Source
|
| Record name | 1-(methylsulfonylmethyl)-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80375763 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25195-49-7 |
Source
|
| Record name | 1-[(Methylsulfonyl)methyl]-3-(trifluoromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25195-49-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(methylsulfonylmethyl)-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80375763 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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